Cas no 39495-82-4 (Ethyl 5-Methyl-5-hexenoate)

• Product Name: Ethyl 5-Methyl-5-hexenoate
• CAS No: 39495-82-4
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD00671855
• CID: 297988
• PubChem ID: 557516
• Update Time: 2025-04-19

Ethyl 5-Methyl-5-hexenoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methylhex-5-enoate
• 5-Hexenoic acid,5-methyl-, ethyl ester
• Ethyl 5-methyl-5-hexenoate
• 5-Hexenoic acid, 5-methyl-, ethyl ester
• 5-methyl-5-hexenoic acid ethyl ester
• KSC497E8D
• ethyl 5-methyl-hex-5-enoate
• Ethyl 5-methyl-5-hexenoate #
• YAGNKYLIKNJGBM-UHFFFAOYSA-N
• BCP22263
• 5166AB
• OR01824
• AK103346
• AX8234885
• A824572
• 5-Hexenoic acid, 5-methyl-, ethyl ester; 5-methyl-5-hexenoic
• FT-0655152
• DS-4095
• 39495-82-4
• DTXSID00339645
• C75004
• CS-0151585
• 5-Hexenoic acid, 5-methyl-, ethyl ester; 5-methyl-5-hexenoic acid ethyl ester
• Ethyl5-methylhex-5-enoate
• SCHEMBL9816382
• AKOS015900324
• MFCD00671855
• Ethyl 5-Methyl-5-hexenoate

• MDL： MFCD00671855
• Inchi： 1S/C9H16O2/c1-4-11-9(10)7-5-6-8(2)3/h2,4-7H2,1,3H3
• InChI Key： YAGNKYLIKNJGBM-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC(=C)C)=O

Computed Properties

• Exact Mass: 156.11500
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.5

Experimental Properties

• Density: 0.890±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 123 ºC (10 Torr)
• Flash Point: 70.6±19.9 ºC,
• Refractive Index: 1.427
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.29590